Cas no 1968-71-4 (Methyl 2-bromo-3,4,5-trimethoxybenzoate)

Methyl 2-bromo-3,4,5-trimethoxybenzoate structure
1968-71-4 structure
Product Name:Methyl 2-bromo-3,4,5-trimethoxybenzoate
CAS No:1968-71-4
MF:C11H13BrO5
MW:305.121923208237
CID:2619991
PubChem ID:4073175
Update Time:2025-04-21

Methyl 2-bromo-3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL21635979
    • AKOS024324764
    • 1968-71-4
    • methyl 2-bromo-3,4,5-trimethoxybenzoate
    • Methyl 2-bromo-3,4,5-trimethoxybenzoate
    • Inchi: 1S/C11H13BrO5/c1-14-7-5-6(11(13)17-4)8(12)10(16-3)9(7)15-2/h5H,1-4H3
    • InChI Key: ZEOHPLFQOMVEDD-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)OC)C=C(C(=C1OC)OC)OC

Computed Properties

  • Exact Mass: 303.99464Da
  • Monoisotopic Mass: 303.99464Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 54Ų
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